Cas no 62664-44-2 (3-Thiophenecarboxylic acid, 2-methyl-5-phenyl-, ethyl ester)

• Product Name: 3-Thiophenecarboxylic acid, 2-methyl-5-phenyl-, ethyl ester
• CAS No: 62664-44-2
• MF: C₁₄H₁₄O₂S
• MW: 246.324762821198
• CID: 436142
• PubChem ID: 71384067
• Update Time: 2025-04-19

3-Thiophenecarboxylic acid, 2-methyl-5-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 2-methyl-5-phenyl-, ethyl ester
• ethyl 2-methyl-5-phenylthiophene-3-carboxylate
• 62664-44-2
• DTXSID20806344

• Inchi： 1S/C14H14O2S/c1-3-16-14(15)12-9-13(17-10(12)2)11-7-5-4-6-8-11/h4-9H,3H2,1-2H3
• InChI Key： COIAFZSQYIZIBN-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(=O)OCC)C=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 246.07152
• Monoisotopic Mass: 246.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3